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Compound of Interest

Compound Name: 5-Chloro-4-methyl-2-nitroaniline

Cat. No.: B1347341

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available data on the melting and
boiling points of 5-Chloro-4-methyl-2-nitroaniline (CAS Number: 7149-80-6). The information
is presented for use by researchers, scientists, and professionals in drug development and
chemical synthesis.

Core Physicochemical Data

The primary physical properties of 5-Chloro-4-methyl-2-nitroaniline are summarized in the
table below. It is important to distinguish this compound from its isomer, 5-Chloro-2-methyl-4-
nitroaniline (CAS Number: 13852-51-2), which possesses different physical properties.

Property Value Data Type Source
Melting Point 159-163 °C Experimental [1]
Boiling Point 339.3+£37.0°C Predicted [1]
Molecular Weight 186.60 g/mol Calculated [2]
Molecular Formula C7H7CIN20:2 [2]

CAS Number 7149-80-6 [2][3]
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Note on Isomer: The isomer 5-Chloro-2-methyl-4-nitroaniline (CAS: 13852-51-2) has a reported
melting point of 164-167 °C.[4] Care should be taken to ensure the correct isomer is being
used in any experimental work.

Experimental Protocols

While specific experimental protocols for the determination of the melting and boiling points of
5-Chloro-4-methyl-2-nitroaniline are not readily available in published literature, standard
laboratory methods for organic compounds are applicable.

Melting Point Determination (Capillary Method)

A common and reliable method for determining the melting point of a crystalline organic solid
like 5-Chloro-4-methyl-2-nitroaniline is the capillary tube method.

Methodology:

e Sample Preparation: A small amount of the dry, purified compound is finely powdered. The
open end of a capillary tube is pushed into the powder to pack a small amount (1-2 mm in
height) into the sealed end of the tube.

o Apparatus Setup: The capillary tube is attached to a thermometer. This assembly is then
placed in a melting point apparatus, which typically consists of a heated block or an oil bath
to ensure uniform heating.

o Heating and Observation: The apparatus is heated slowly and steadily. The temperature at
which the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the entire sample becomes a clear liquid is recorded as the end of the
melting range. For pure compounds, this range is typically narrow (1-2 °C).

Boiling Point Determination (Microscale Method)

For the determination of the boiling point, especially when working with small quantities, a
microscale method such as the Thiele tube method can be employed.

Methodology:
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e Sample Preparation: A small volume (approximately 0.5 mL) of the liquid compound is
placed into a small test tube or a Durham tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the sample with the
open end down.

e Apparatus Setup: The sample tube is attached to a thermometer, and the assembly is placed
into a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil). The
setup ensures even heat distribution.

o Heating and Observation: The Thiele tube is gently heated, and as the temperature rises, air
trapped in the capillary tube will slowly bubble out. When the boiling point is reached, a
continuous and rapid stream of bubbles will emerge from the capillary tube. At this point,
heating is discontinued.

¢ Recording the Boiling Point: As the apparatus cools, the stream of bubbles will slow down
and eventually stop. The temperature at which the liquid is drawn back into the capillary tube
is the boiling point of the substance at the recorded atmospheric pressure.

Synthesis Workflow

The synthesis of nitroaniline derivatives often involves a multi-step process. While a specific,
detailed protocol for 5-Chloro-4-methyl-2-nitroaniline is not available, a general synthesis
workflow can be illustrated based on common organic chemistry principles and published
methods for similar compounds. A representative pathway is the nitration of a substituted
aniline.
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General Synthesis Workflow for a Substituted Nitroaniline
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Caption: Generalized synthetic pathway for a substituted nitroaniline.

Disclaimer: Signaling pathways are not applicable to a small molecule of this nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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